Cas no 1805137-37-4 (3-Bromo-2-chloro-4-(difluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine
• CAS No: 1805137-37-4
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• MDL: MFCD28733844
• CID: 4706704
• PubChem ID: 121232132
• Update Time: 2025-10-16

3-Bromo-2-chloro-4-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine
• FCH3610116
• AK673780
• AX8330444
• CS-0161062
• BS-16139
• AKOS030625147
• MFCD28733844
• SB85497
• 1805137-37-4
• C73459

• MDL： MFCD28733844
• Inchi： 1S/C6H3BrClF2NO/c7-4-3(12-6(9)10)1-2-11-5(4)8/h1-2,6H
• InChI Key： IGPNMARLFKSZIS-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1OC(F)F)Cl

Computed Properties

• Exact Mass: 256.90546g/mol
• Monoisotopic Mass: 256.90546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.4

Additional information on 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine (CAS No. 1805137-37-4)

3-Bromo-2-chloro-4-(difluoromethoxy)pyridine (CAS No. 1805137-37-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, chloro, and difluoromethoxy groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound’s CAS number 1805137-37-4 is frequently searched in chemical databases, reflecting its growing importance in drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have amplified interest in 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine. Researchers are exploring its potential in kinase inhibitor development, a hot topic due to the rise of targeted cancer therapies. Additionally, its difluoromethoxy group enhances metabolic stability, a key consideration in medicinal chemistry optimization. These attributes align with frequent search queries like "pyridine derivatives in drug discovery" or "halogenated heterocycles," underscoring its relevance.

The synthesis of CAS 1805137-37-4 involves multi-step halogenation and etherification, with yields optimized via microwave-assisted reactions—a technique gaining traction for its efficiency. Analytical methods such as HPLC and NMR ensure purity, critical for applications in high-throughput screening. This aligns with industry demands for reproducible synthetic protocols, a common search intent among chemists.

From an SEO perspective, this compound bridges niche queries like "building blocks for fluorinated APIs" and broader terms like "advanced pharmaceutical intermediates." Its patent landscape is also expanding, with filings in crop protection and antiviral agents, reflecting cross-industry utility. Such interdisciplinary appeal boosts its visibility in academic and industrial search engines.

Environmental and regulatory considerations further highlight the compound’s significance. The difluoromethoxy moiety reduces environmental persistence compared to traditional methoxy groups, addressing sustainable chemistry concerns. This resonates with searches for "eco-friendly halogenated compounds" and "green synthetic routes," positioning 1805137-37-4 as a forward-thinking choice.

In conclusion, 3-Bromo-2-chloro-4-(difluoromethoxy)pyridine (CAS No. 1805137-37-4) exemplifies innovation at the intersection of drug development and material science. Its structural features and applications cater to evolving research priorities, making it a staple in modern organic synthesis.